Cas no 1773496-67-5 (Cyprodinil-(phenyl-d5))

• Product Name: Cyprodinil-(phenyl-d5)
• CAS No: 1773496-67-5
• MF: C₁₄D₅H₁₀N₃
• MW: 230.32
• CID: 2094983
• PubChem ID: 131667689
• Update Time: 2025-11-01

Cyprodinil-(phenyl-d5) Chemical and Physical Properties

Names and Identifiers

• Cyprodinil-(phenyl-d5)
• Cyprodinil-d5
• 4-Cyclopropyl-6-methyl-N-(phenyl-d5)pyrimidin-2-amine
• CID 131667689
• D5-Cyprodinil
• [2H5]-Cyprodinil
• Olutasidenib Impurity 3
• 4-Cyclopropyl-6-methyl-N-(2,3,4,5,6-pentadeuteriophenyl)pyrimidin-2-amine
• CS-0436900
• 1773496-67-5
• Cyprodinil D5 (phenyl D5)
• HY-116214S
• 4-cyclopropyl-6-methyl-N-[(2,3,4,5,6-?H?)phenyl]pyrimidin-2-amine

• Inchi： 1S/C14H15N3/c1-10-9-13(11-7-8-11)17-14(15-10)16-12-5-3-2-4-6-12/h2-6,9,11H,7-8H2,1H3,(H,15,16,17)/i2D,3D,4D,5D,6D
• InChI Key： HAORKNGNJCEJBX-VIQYUKPQSA-N
• SMILES： N1C(NC2C([2H])=C([2H])C([2H])=C([2H])C=2[2H])=NC(C)=CC=1C1CC1

Computed Properties

• Exact Mass: 230.157981221g/mol
• Monoisotopic Mass: 230.157981221g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8
• XLogP3: 3.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 406.0±48.0 °C at 760 mmHg
• Flash Point: 199.3±29.6 °C
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Cyprodinil-(phenyl-d5) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H317-H319-H410
• Warning Statement： P273-P280-P333+P313-P337+P313-P391-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/38-43-50/53
• Safety Instruction： 24-26-37-46-60-61
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on Cyprodinil-(phenyl-d5)

Introduction to Cyprodinil-(phenyl-d5) and Its Significance in Modern Agricultural Chemistry

Cyprodinil-(phenyl-d5) is a specialized chemical compound with the CAS number 1773496-67-5, widely recognized for its role in the field of agricultural chemistry. This deuterated derivative of cyprodinil, a well-established phenylpyrazole insecticide, has garnered significant attention due to its unique properties and applications. The introduction of deuterium atoms into the phenyl ring not only modifies its chemical behavior but also enhances its stability and environmental persistence, making it a subject of extensive research in sustainable agriculture.

The compound Cyprodinil-(phenyl-d5) is primarily utilized as an analytical standard in the development and validation of detection methods for cyprodinil residues in agricultural products. Its stable isotope labeling makes it an invaluable tool for researchers aiming to improve the sensitivity and specificity of chromatographic and spectroscopic techniques. Recent advancements in mass spectrometry have further highlighted the utility of such labeled compounds in identifying trace amounts of pesticides, thereby ensuring food safety and regulatory compliance.

In recent years, the demand for precise and efficient pest management solutions has driven the exploration of novel derivatives like Cyprodinil-(phenyl-d5). The phenylpyrazole class of insecticides, including cyprodinil, has been extensively studied for their mode of action, which involves disrupting the insect's nervous system. The deuterated version retains this efficacy while offering additional benefits such as reduced susceptibility to metabolic degradation, allowing for longer-lasting protection against target pests.

One of the most compelling aspects of Cyprodinil-(phenyl-d5) is its application in environmental monitoring. As agricultural practices evolve, there is a growing need to assess the environmental impact of pesticides. The use of deuterated analogs enables researchers to track the fate and persistence of these compounds in soil and water systems. This information is crucial for developing environmentally friendly pest control strategies that minimize ecological disruption.

The synthesis of Cyprodinil-(phenyl-d5) presents unique challenges due to the need for precise isotopic labeling. Advanced chemical techniques, such as deuterium exchange reactions and catalytic hydrogenation, are employed to achieve the desired molecular structure. These processes require meticulous control to ensure high yields and purity, underscoring the compound's significance as a research-grade material.

Current research initiatives are exploring the potential of Cyprodinil-(phenyl-d5) as a lead compound for developing next-generation agrochemicals. By leveraging its stable isotope properties, scientists are investigating ways to enhance its bioavailability and reduce off-target effects. Such efforts align with global trends toward greener chemistry, where sustainability and environmental responsibility are paramount.

The role of Cyprodinil-(phenyl-d5) in regulatory testing cannot be overstated. Regulatory agencies worldwide rely on accurate analytical standards to enforce guidelines governing pesticide use. The compound's isotopic purity ensures reliable results in residue analysis, supporting robust decision-making processes that protect both human health and natural ecosystems. As regulatory frameworks become more stringent, the demand for high-quality reference materials like Cyprodinil-(phenyl-d5) is expected to rise.

In conclusion, Cyprodinil-(phenyl-d5) represents a significant advancement in agricultural chemistry, offering a combination of efficacy, stability, and analytical utility. Its unique properties make it an indispensable tool for researchers working on sustainable pest management solutions. As scientific understanding progresses, this compound will continue to play a pivotal role in shaping the future of agricultural innovation.